5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile

• IUPAC Name: 5-(5-benzylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)pyridine-2-carbonitrile
• InChI: InChI=1S/C19H20N4O2S/c20-8-18-6-7-19(9-21-18)22-10-16-12-23(13-17(16)11-22)26(24,25)14-15-4-2-1-3-5-15/h1-7,9,16-17H,10-14H2
• InChI Key: AFVALEWOTSIFKH-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=CN=C(C=C3)C#N)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol
• CAS No.: 2640962-94-1

Description

This compound is a heterocyclic organic molecule featuring a pyridine-2-carbonitrile core fused with a substituted octahydropyrrolo[3,4-c]pyrrole system. The phenylmethanesulfonyl group at the 5-position introduces sulfonamide functionality, which is critical for its physicochemical properties and biological interactions. The compound’s stereochemistry and conformational rigidity, derived from the bicyclic pyrrolo-pyrrole system, may influence binding affinity and selectivity compared to simpler analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of sulfonamide-containing heterocycles. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparisons

Compound Name	Core Structure	Key Substituents	Biological Activity (Reported)	References
5-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-2-carbonitrile	Pyridine-2-carbonitrile + bicyclic pyrrolo-pyrrole	Phenylmethanesulfonyl at C5	Hypothesized kinase inhibition	[Synthesis methods inferred]
2-[[5-methoxy-10-methyl-1-(trifluoroacetyl)-1,2-dihydrospiro[indole-3,4'-piperidine]-6-yl]amino]-4-[[4-(pyridin-2-ylmethoxy)phenyl]amino]pyrimidine-5-carbonitrile	Pyrimidine-5-carbonitrile + spiroindole-piperidine	Trifluoroacetyl, pyridinylmethoxy phenyl	Kinase inhibition (e.g., JAK2/STAT3)
4-[[4-(Pyridin-2-ylmethoxy)phenyl]amino]pyrimidine-5-carbonitrile derivatives	Pyrimidine-5-carbonitrile	Varied substituents (e.g., alkyl, aryl)	Broad-spectrum kinase inhibition

Key Findings :

Structural Complexity: The target compound’s bicyclic pyrrolo-pyrrole system confers enhanced conformational rigidity compared to monocyclic or spiro systems (e.g., the spiroindole-piperidine in ). This rigidity may improve target binding specificity but could reduce metabolic stability .

Sulfonamide vs. This difference may influence solubility and membrane permeability.

Pyridine vs.

Methodological Considerations for Comparison

The structural analysis of such compounds relies heavily on crystallographic tools like SHELXL (for small-molecule refinement) and ORTEP-3 (for graphical representation of thermal ellipsoids) . For instance:

• SHELXL enables precise determination of bond lengths and angles, critical for comparing stereoelectronic effects of substituents.
• ORTEP-3 visualizes conformational differences, such as the puckering of the octahydropyrrolo[3,4-c]pyrrole system versus planar pyrimidine cores .